Cas no 1021692-54-5 (methyl 2-methoxy-3-(4-nitrophenyl)propanoate)

• Product Name: methyl 2-methoxy-3-(4-nitrophenyl)propanoate
• CAS No: 1021692-54-5
• MF: C₁₁H₁₃NO₅
• MW: 239.224623441696
• CID: 2131434
• PubChem ID: 44140318
• Update Time: 2025-06-15

methyl 2-methoxy-3-(4-nitrophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-methoxy-3-(4-nitrophenyl)propanoate
• (S)-2-methoxy-3-(4-nitrophenyl)propanoic acid methyl ester
• methyl (2S)-2-methoxy-3-(4-nitrophenyl)propanoate
• BS-48350
• CS-0162460
• (S)-Methyl2-methoxy-3-(4-nitrophenyl)propanoate
• (S)-Methyl 2-methoxy-3-(4-nitrophenyl)propanoate
• E72696
• 1021692-54-5

• Inchi： 1S/C11H13NO5/c1-16-10(11(13)17-2)7-8-3-5-9(6-4-8)12(14)15/h3-6,10H,7H2,1-2H3/t10-/m0/s1
• InChI Key： FUTHRNWZVKKSPQ-JTQLQIEISA-N
• SMILES： O(C)[C@H](C(=O)OC)CC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 239.07937252g/mol
• Monoisotopic Mass: 239.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 81.4Ų

Additional information on methyl 2-methoxy-3-(4-nitrophenyl)propanoate

Professional Introduction to Methyl 2-Methoxy-3-(4-Nitrophenyl)Propanoate (CAS No. 1021692-54-5)

Methyl 2-methoxy-3-(4-nitrophenyl)propanoate, identified by its Chemical Abstracts Service (CAS) number 1021692-54-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, featuring a unique structural arrangement of methoxy and nitrophenyl groups, presents intriguing possibilities for its applications in medicinal chemistry and material science.

The molecular structure of methyl 2-methoxy-3-(4-nitrophenyl)propanoate consists of a propanoate ester moiety linked to a benzene ring substituted with a methoxy group at the second position and a nitro group at the fourth position. This configuration not only makes it a structurally interesting molecule but also opens up diverse avenues for chemical modifications and functionalization, which are crucial for developing novel therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds that incorporate both methoxy and nitrophenyl functionalities. These groups are known for their ability to modulate biological pathways by interacting with various enzymes and receptors. The presence of the nitro group, in particular, has been associated with properties such as anti-inflammatory and analgesic effects, while the methoxy group can enhance solubility and metabolic stability.

Current research in the field of drug discovery has highlighted the importance of identifying molecules that can selectively target specific disease pathways. Methyl 2-methoxy-3-(4-nitrophenyl)propanoate has emerged as a promising candidate for further investigation due to its unique structural features. Studies have begun to explore its potential role in inhibiting certain enzymes that are implicated in chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. The nitrophenyl moiety is particularly noteworthy, as it has been shown to exhibit significant activity against cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins involved in inflammation.

Moreover, the ester group in methyl 2-methoxy-3-(4-nitrophenyl)propanoate provides a versatile handle for further chemical derivatization. This allows researchers to modify the compound's properties, such as its solubility, bioavailability, and metabolic profile, making it an attractive scaffold for designing new drugs. For instance, hydrolysis of the ester group could yield a corresponding carboxylic acid derivative, which might exhibit different pharmacological activities compared to the ester form.

The synthesis of methyl 2-methoxy-3-(4-nitrophenyl)propanoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include the condensation of methyl propionate with appropriately substituted aromatic aldehydes followed by functional group transformations. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce the nitrophenyl moiety efficiently.

In addition to its pharmaceutical applications, methyl 2-methoxy-3-(4-nitrophenyl)propanoate holds potential in other areas of chemical research. Its unique structure makes it a valuable intermediate for synthesizing more complex molecules, including natural products analogs and specialty chemicals. The ability to functionalize both the aromatic ring and the aliphatic chain provides chemists with ample opportunities to create novel compounds with tailored properties.

The growing body of research on methyl 2-methoxy-3-(4-nitrophenyl)propanoate underscores its significance as a building block in medicinal chemistry. As scientists continue to uncover new ways to exploit its structural features, this compound is likely to play an increasingly important role in the development of next-generation therapeutics. Its potential applications span across various therapeutic areas, including oncology, neurology, and infectious diseases, making it a compound of considerable interest for both academic researchers and pharmaceutical industries.

In conclusion, methyl 2-methoxy-3-(4-nitrophenyl)propanoate (CAS No. 1021692-54-5) is a multifaceted organic compound with significant promise in pharmaceutical research. Its unique structural features offer diverse opportunities for chemical modifications and functionalization, making it an invaluable tool for drug discovery and development. As ongoing studies continue to elucidate its pharmacological properties and synthetic pathways, this compound is poised to make substantial contributions to advancements in medicine and chemistry.